Cas no 2418643-87-3 (Methyl 4-[[1-(2-methylpropyl)aziridin-2-yl]methoxy]-1-benzofuran-6-carboxylate)

• Product Name: Methyl 4-[[1-(2-methylpropyl)aziridin-2-yl]methoxy]-1-benzofuran-6-carboxylate
• CAS No: 2418643-87-3
• MF: C₁₇H₂₁NO₄
• MW: 303.35294508934
• CID: 5356965
• Update Time: 2025-06-10

Methyl 4-[[1-(2-methylpropyl)aziridin-2-yl]methoxy]-1-benzofuran-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-[[1-(2-methylpropyl)aziridin-2-yl]methoxy]-1-benzofuran-6-carboxylate
• methyl 4-{[1-(2-methylpropyl)aziridin-2-yl]methoxy}-1-benzofuran-6-carboxylate
• Z4244365808

• Inchi： 1S/C17H21NO4/c1-11(2)8-18-9-13(18)10-22-16-7-12(17(19)20-3)6-15-14(16)4-5-21-15/h4-7,11,13H,8-10H2,1-3H3
• InChI Key： TVUJRYLICGLZLU-UHFFFAOYSA-N
• SMILES： O(C1=CC(C(=O)OC)=CC2=C1C=CO2)CC1CN1CC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 400
• XLogP3: 3.4
• Topological Polar Surface Area: 51.7

Additional information on Methyl 4-[[1-(2-methylpropyl)aziridin-2-yl]methoxy]-1-benzofuran-6-carboxylate

Exploring Methyl 4-[[1-(2-methylpropyl)aziridin-2-yl]methoxy]-1-benzofuran-6-carboxylate (CAS No. 2418643-87-3): A Comprehensive Overview

In the realm of organic chemistry and pharmaceutical research, Methyl 4-[[1-(2-methylpropyl)aziridin-2-yl]methoxy]-1-benzofuran-6-carboxylate (CAS No. 2418643-87-3) has garnered significant attention due to its unique structural features and potential applications. This compound, characterized by its benzofuran core and aziridine moiety, represents a fascinating subject for scientists exploring novel bioactive molecules. Its molecular formula and intricate chemical structure make it a valuable candidate for further investigation in drug discovery and material science.

The synthesis of Methyl 4-[[1-(2-methylpropyl)aziridin-2-yl]methoxy]-1-benzofuran-6-carboxylate involves multi-step organic reactions, often leveraging esterification and ring-opening strategies. Researchers have highlighted its potential as a building block for more complex molecules, particularly in the development of heterocyclic compounds. The presence of the aziridine ring introduces reactivity that can be harnessed for covalent bonding with biological targets, a feature increasingly explored in targeted drug delivery systems.

Recent trends in AI-driven drug discovery have brought compounds like Methyl 4-[[1-(2-methylpropyl)aziridin-2-yl]methoxy]-1-benzofuran-6-carboxylate into focus. Computational models predict its compatibility with certain enzyme binding sites, sparking interest in its pharmacokinetic properties. Questions frequently searched online include: "What are the applications of benzofuran derivatives in medicine?" and "How does aziridine enhance molecular reactivity?"—topics directly relevant to this compound's profile.

From a green chemistry perspective, efforts to optimize the synthesis of CAS No. 2418643-87-3 have explored catalyst-free conditions and solvent reduction techniques. These advancements align with the growing demand for sustainable chemical processes, a hot topic in both academic and industrial circles. The compound's thermal stability and solubility profile also make it a subject of interest for formulation scientists working on next-generation therapeutics.

In material science, the benzofuran-carboxylate segment of this molecule has shown promise in organic electronics applications. Its conjugated system and ability to form crystalline structures are being evaluated for use in OLED materials and photovoltaic devices. This dual applicability in life sciences and advanced materials underscores the compound's versatility and research value.

Analytical characterization of Methyl 4-[[1-(2-methylpropyl)aziridin-2-yl]methoxy]-1-benzofuran-6-carboxylate typically employs HPLC-MS, NMR spectroscopy, and X-ray crystallography. These techniques confirm its molecular purity and stereochemical configuration—critical parameters for research applications. The compound's storage stability under various conditions remains an active area of study, with researchers investigating optimal preservation methods for long-term use.

The future research directions for CAS No. 2418643-87-3 may focus on expanding its structure-activity relationships through systematic derivatization studies. As the scientific community continues to explore small molecule modulators of biological processes, this compound's unique molecular architecture positions it as a potentially valuable tool for mechanistic studies and therapeutic development across multiple disciplines.